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Compound of Interest

Compound Name: 6-Chlorohexanoic acid

Cat. No.: B1359904 Get Quote

An In-depth Technical Guide to the Safe Handling of 6-Chlorohexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Chlorohexanoic
acid (CAS RN: 4224-62-8), a versatile precursor in the synthesis of pharmaceuticals and other

bioactive molecules.[1] Adherence to rigorous safety protocols is essential when working with

this corrosive compound to ensure the well-being of laboratory personnel and the integrity of

research.

Physicochemical and Toxicological Data
Proper handling of 6-Chlorohexanoic acid begins with a thorough understanding of its

physical, chemical, and toxicological properties. This data is crucial for risk assessment and the

implementation of appropriate safety measures.

Physicochemical Properties
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Property Value

CAS Number 4224-62-8

Molecular Formula C6H11ClO2

Molecular Weight 150.60 g/mol [2]

Appearance
White or Colorless to Light yellow powder, lump,

or clear liquid[3]

Melting Point 24-26 °C[1]

Boiling Point 116-117 °C at 1.3 Torr

Density 1.1320 g/cm³ at 20 °C[1]

Toxicological Information
Metric Value Species

LD50 (Oral) 3080 mg/kg Rat

Hazard Identification and Safety Precautions
6-Chlorohexanoic acid is classified as a hazardous substance, primarily due to its corrosive

nature.[1] Understanding these hazards is fundamental to its safe handling.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[2]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Corrosive to Metals 1
H290: May be corrosive to

metals[2]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

Protection Type Specification

Eye/Face Protection
Chemical safety goggles and a face shield are

required where splashing is a risk.[4]

Hand Protection
Chemical-resistant gloves (e.g., butyl rubber)

must be worn.[4]

Skin and Body Protection

A lab coat, long pants, and closed-toe shoes are

essential.[5] A rubber apron may be necessary

for additional protection.[4]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to minimize inhalation of

vapors.[4][6]

Experimental Protocols
The following protocols provide guidance on the synthesis of 6-Chlorohexanoic acid and

general procedures for handling corrosive chemicals.

Synthesis of 6-Chlorohexanoic Acid
This protocol outlines a laboratory-scale synthesis of 6-Chlorohexanoic acid.

Materials:

6-chloro-1-hexanol

Acetone

Jones reagent

Ether

Brine
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Anhydrous sodium sulfate

Procedure:

In a suitable reaction vessel, dissolve 6-chloro-1-hexanol (1 equivalent) in acetone.

Cool the solution to 0°C in an ice bath.

Slowly add Jones reagent dropwise to the stirred solution until a persistent orange color is

observed.

Remove the ice bath and continue stirring the reaction mixture for 2 hours at room

temperature.

Filter the mixture and remove the solvent under reduced pressure.

Dissolve the residue in ether and wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution to yield 6-chlorohexanoic acid.[7]

General Protocol for Handling Corrosive Liquids
This protocol provides a general framework for the safe handling of corrosive liquids like 6-
Chlorohexanoic acid.

Procedure:

Preparation: Before handling, review the Safety Data Sheet (SDS) for 6-Chlorohexanoic
acid. Ensure a chemical fume hood is operational and an emergency spill kit is readily

accessible.[4][8]

Personal Protective Equipment: Don all required PPE, including safety goggles, a face

shield, chemical-resistant gloves, a lab coat, and closed-toe shoes.[5][6]

Handling: Conduct all manipulations of 6-Chlorohexanoic acid within a chemical fume hood

to minimize inhalation exposure.[4][6] Use compatible equipment, such as glass or other
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resistant materials.[8]

Dispensing: When transferring the chemical, do so carefully to avoid splashes. Use a pipette

with a bulb or a mechanical aid for precise measurements.[5]

Dilution: If diluting, always add the acid slowly to the water, never the other way around, to

prevent a violent exothermic reaction and splashing.[4]

Storage: Store 6-Chlorohexanoic acid in a cool, dry, well-ventilated area, segregated from

incompatible materials, particularly bases and oxidizing agents.[9] The container should be

tightly sealed.[9]

Cleanup: After handling, decontaminate the work area and any equipment used.[8]

Waste Disposal: Dispose of waste materials according to institutional and local regulations

for hazardous chemical waste.

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial to mitigate harm.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[8] Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Response
The appropriate response to a spill depends on its size and location.

For Minor Spills (e.g., within a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, contain the spill with an absorbent material.

Neutralize the acid spill with sodium bicarbonate.[10][11]

Carefully collect the neutralized material and place it in a designated hazardous waste

container.[11]

Decontaminate the spill area.

For Major Spills (e.g., outside of a fume hood):
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Evacuate the area immediately.[10]

Alert others and activate the emergency alarm.

If it is safe to do so, close the doors to the affected area to contain vapors.[10]

Contact the institution's emergency response team.[10]

Provide the emergency responders with the Safety Data Sheet for 6-Chlorohexanoic acid.

[10]

Visual Guides
The following diagrams illustrate key workflows and logical relationships for the safe handling of

6-Chlorohexanoic acid.
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Safe Handling Workflow for 6-Chlorohexanoic Acid
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Caption: A general workflow for the safe handling of 6-Chlorohexanoic acid in a laboratory

setting.

Emergency Spill Response for 6-Chlorohexanoic Acid
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Caption: A workflow for responding to minor and major spills of 6-Chlorohexanoic acid.
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Hazard Mitigation Logic for 6-Chlorohexanoic Acid

Hazard:
Corrosive to Skin, Eyes, & Metals
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Chemical Fume Hood Segregated Storage Training & SOPs Emergency Plan Resistant Gloves Goggles & Face Shield
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Caption: The relationship between the hazards of 6-Chlorohexanoic acid and the

corresponding control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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